Cas no 19719-28-9 (2,4-Dichlorophenylacetic acid)

• Product Name: 2,4-Dichlorophenylacetic acid
• CAS No: 19719-28-9
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD00004318
• CID: 51363
• PubChem ID: 88209
• Update Time: 2025-04-18

2,4-Dichlorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorophenylacetic acid
• 2-(2,4-dichlorophenyl)acetic acid
• 2,4-DCAA Acid Spike Mix
• 2,4-Dichlorophenylaceticacid Solution
• 2,4,6-TRI(DIMETHYLAMINO)-1,3,5-TRIAZOLE HEXAMETHYLMELAMINUM
• 2,4-dichloroacetic acid
• 2,4-Dichlorophenylacetic acid (DCAA)
• Benzeneacetic acid,2,4-dichloro
• Aceticacid, (2,4-dichlorophenyl)- (6CI,7CI,8CI)
• 2,4-Dichlorobenzeneacetic acid
• NSC 54853
• DCAA
• 2,4-DCPA
• 2,4-dcaa acid
• 2.4-Dichloroph
• TIMTEC-BB SBB003502
• RARECHEM AL BO 0113
• Dichlorophenylacetic aci
• 4-Dichlorophenylacetic acid
• LABOTEST-BB LT00454968
• Benzeneacetic acid, 2,4-dichloro-
• (2,4-Dichloro-phenyl)-acetic acid
• (2,4-dichlorophenyl)acetic acid
• 2,4-DICHLOROPHENYL ACETIC ACID
• GXMWLJKTGBZMBH-UHFFFAOYSA-N
• 15N730ND47
• 2 ,4 -Dichlorophenylacetic acid
• zlchem 477
• PubChem15026
• DSSTox_RID_79700
• DSSTox_CID_21363
• 2,4-DichlorophenylaceticAcid
• DSSTox_GSID
• F11217
• MFCD00004318
• DICHLOROPHENYLACETIC ACID, 2,4-
• J-507184
• A25186
• CAS-19719-28-9
• NSC-54853
• 2,4-Dichlorophenylacetic Acid (2,4-DCAA), 100 microg/mL in Acetone
• AKOS000119593
• CHEMBL3185822
• EINECS 243-248-7
• D1812
• ACETIC ACID, (2,4-DICHLOROPHENYL)-
• InChI=1/C8H6Cl2O2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12
• DTXSID4041363
• ghl.PD_Mitscher_leg0.656
• SY003610
• SCHEMBL260512
• NS00008251
• 19719-28-9
• DTXCID2021363
• Z104477206
• NSC54853
• 2,4-dichloro-phenylacetic acid
• NCGC00255483-01
• AM20060917
• Q27251731
• EN300-20189
• 2,4-dichlorphenylacetic acid
• Benzeneacetic acid, 2,4-dichloro-; Acetic acid, (2,4-dichlorophenyl)- (6CI,7CI,8CI); 2,4-Dichlorobenzeneacetic acid; 2,4-Dichlorophenylacetic acid; 2-(2,4-Dichlorophenyl)acetic acid; NSC 54853
• FT-0610068
• Tox21_301932
• AC-1810
• CS-W015389
• 2,4-Dichlorophenylacetic acid, 99%
• 2,4-Dichlorophenylacetic Acid 1000 microg/mL in Acetone
• UNII-15N730ND47
• EC 243-248-7
• PS-5497
• 2,4-Dichlorophenylacetic Acid (2,4-DCAA) 100 microg/mL in Acetone
• 2,4-Dichlorophenylacetic acid,99%
• 2',4'-Dichlorophenylacetic acid
• STK428922

• MDL： MFCD00004318
• Inchi： 1S/C8H6Cl2O2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12)
• InChI Key： GXMWLJKTGBZMBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(=O)O)Cl
• BRN： 1948767

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.3806 (rough estimate)
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 325.2℃ at 760 mmHg
• Flash Point: 150.5℃
• Refractive Index: 1.5490 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Soluble in hot water
• PSA: 37.30000
• LogP: 2.62050
• Solubility: 溶解性

2,4-Dichlorophenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351,P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters